Cas no 1116045-14-7 (1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide)

• Product Name: 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide
• CAS No: 1116045-14-7
• MF: C₂₄H₂₃F₃N₄O₂
• MW: 456.460235834122
• CID: 5932577
• PubChem ID: 49663998
• Update Time: 2025-05-24

1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide
• VU0623895-1
• 1-(6-PHENOXYPYRIMIDIN-4-YL)-N-{[2-(TRIFLUOROMETHYL)PHENYL]METHYL}PIPERIDINE-4-CARBOXAMIDE
• 1-(6-phenoxypyrimidin-4-yl)-N-[2-(trifluoromethyl)benzyl]piperidine-4-carboxamide
• 1-(6-phenoxypyrimidin-4-yl)-N-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxamide
• 1-(6-phenoxypyrimidin-4-yl)-N-(2-(trifluoromethyl)benzyl)piperidine-4-carboxamide
• F3406-6354
• AKOS005056605
• 1116045-14-7

• Inchi： 1S/C24H23F3N4O2/c25-24(26,27)20-9-5-4-6-18(20)15-28-23(32)17-10-12-31(13-11-17)21-14-22(30-16-29-21)33-19-7-2-1-3-8-19/h1-9,14,16-17H,10-13,15H2,(H,28,32)
• InChI Key： WKGYUMGERUUQQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(C1CCN(C2C=C(N=CN=2)OC2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 456.177
• Monoisotopic Mass: 456.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 4.7

Additional information on 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide

Introduction to 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide (CAS No. 1116045-14-7)

1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide, identified by its CAS number 1116045-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a piperidine core, which is a common structural motif in many bioactive agents due to its ability to modulate biological pathways effectively. The presence of a 6-phenoxypyrimidin-4-yl moiety and a 2-(trifluoromethyl)phenylmethyl substituent further enhances its potential as a pharmacophore, contributing to its unique chemical and biological properties.

The structural composition of this compound suggests multiple points of interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity, which are critical factors in the development of novel therapeutic agents. This feature has been extensively explored in the design of drugs targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate kinase activity. Piperidine-based compounds have shown particular promise in this area, as they can effectively interfere with the ATP-binding pockets of kinases without causing significant off-target effects. The 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide structure aligns well with this trend, offering a potential scaffold for the development of next-generation kinase inhibitors.

One of the most compelling aspects of this compound is its potential application in the treatment of oncological diseases. Kinases play a pivotal role in cancer progression, and inhibiting their activity has emerged as a key strategy in oncology. Preclinical studies have demonstrated that compounds with similar structural features can effectively inhibit tyrosine kinases, leading to tumor regression and improved patient outcomes. The 6-phenoxypyrimidin-4-yl moiety, in combination with the piperidine core, is thought to contribute to the compound's ability to bind tightly to kinase active sites, thereby blocking their function.

The 2-(trifluoromethyl)phenylmethyl group not only enhances binding affinity but also contributes to the compound's pharmacokinetic profile. This substituent has been shown to increase lipophilicity, which can improve oral bioavailability—a critical factor for drug efficacy. Additionally, the presence of fluorine atoms can influence metabolic pathways, potentially leading to longer half-lives and reduced dosing frequencies.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide with high accuracy. These simulations have provided valuable insights into how the compound interacts with biological targets at an atomic level. Such detailed understanding has accelerated the drug discovery process by allowing researchers to optimize lead structures before moving into expensive wet-lab experiments.

The development of high-throughput screening (HTS) technologies has further facilitated the identification of novel drug candidates like this one. HTS allows for rapid testing of thousands of compounds against various biological targets, enabling researchers to quickly pinpoint promising leads. The structural features of 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide make it an ideal candidate for HTS campaigns aimed at discovering kinase inhibitors.

In addition to its potential in oncology, this compound may also find applications in other therapeutic areas. For instance, kinases are involved in inflammatory processes as well as neurodegenerative diseases. By modulating kinase activity, 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide could potentially be developed into treatments for conditions such as rheumatoid arthritis or Alzheimer's disease.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling the key functional groups present in this molecule. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

As research continues, it is likely that derivatives of 1-(6-phenoxypyrimidin-4-yl)-N-{2-(trifluoromethyl)phenylmethyl}piperidine-4-carboxamide will be explored further. By modifying specific parts of the molecule—such as replacing the trifluoromethyl group with other substituents—researchers can fine-tune its biological activity and pharmacokinetic properties. Such modifications may lead to compounds with enhanced efficacy or reduced side effects.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might miss, helping to predict how different modifications will affect a molecule's behavior. This approach could significantly shorten the time required to bring new drugs from bench to market.

In conclusion,1-(6-phenoxy-pyrimidin - 4 - yl ) - N - { 2 - ( trif luoro methyl ) phen ylm eth yl } piper id ine - 4 - car box am ide ( CAS No . 11160 45 - 14 - 7 ) represents an exciting prospect in pharmaceutical research due to its unique structural features and potential applications . Its ability to modulate kinase activity makes it particularly relevant for oncological therapies , while its favorable pharmacokinetic properties enhance its clinical viability . As advancements continue i n synthetic chemistry , computational methods , and AI-driven drug discovery , it is anticipated that compounds like thi s will play an increasingly important role i n developing next-generation therapeutics . p >